Cas no 34398-01-1 (Poly(oxy-1,2-ethanediyl),a-undecyl-w-hydroxy-)

• Product Name: Poly(oxy-1,2-ethanediyl),a-undecyl-w-hydroxy-
• CAS No: 34398-01-1
• MF: C₁₃H₂₈O₂
• MW: 216.360224723816
• CID: 306930
• PubChem ID: 61930
• Update Time: 2025-04-19

Poly(oxy-1,2-ethanediyl),a-undecyl-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-undecyl-w-hydroxy-
• 2-(undecyloxy)ethanol
• Poly(oxy-1,2-ethanediyl), alpha-undecyl-omega-hydroxy-
• Polyethylene glycol (5) undecyl ether
• Polyethylene glycol monoundecyl ether
• Polyoxyethylene (5) undecyl ether
• Polyoxyethylene monoundecyl ether
• Undeceth-5
• alpha-undecyl- omega -hydroxy-poly(oxy-2-ethanediyl)
• 2-Undecoxyethanol
• FT-0699816
• Undecyl ethyleneglycol monoether
• NS00095569
• D80540
• BS-22403
• 38471-47-5
• 34398-01-1
• 2-(Undecyloxy)ethan-1-ol
• 2-undecyloxy-1-ethanol
• DTXSID3058662
• CS-W021053
• Undeceth-1
• AKOS024391007
• 2-(undecyloxy)ethanol, AldrichCPR
• UNII-H0Z032IC7M
• SCHEMBL1683167
• SY075389
• 2-(Undecyloxy)-ethanol
• Ethanol, 2-(undecyloxy)-
• MFCD06252492
• H0Z032IC7M
• Q27279434
• A904389
• Tomadol 1-7

• Inchi： 1S/C13H28O2/c1-2-3-4-5-6-7-8-9-10-12-15-13-11-14/h14H,2-13H2,1H3
• InChI Key： KLMGMPDXSPSCOC-UHFFFAOYSA-N
• SMILES： O(CCO)CCCCCCCCCCC

Computed Properties

• Exact Mass: 216.20893
• Monoisotopic Mass: 216.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 12
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.875
• Boiling Point: 289.7°Cat760mmHg
• Flash Point: 72.8°C
• Refractive Index: 1.443
• PSA: 29.46000
• LogP: 3.52610